Cas no 112616-69-0 (2-Furancarboxylic acid, 5-propyl-, methyl ester)
112616-69-0 structure
Product Name:2-Furancarboxylic acid, 5-propyl-, methyl ester
CAS No:112616-69-0
MF:C9H12O3
MW:168.189783096313
CID:1200177
PubChem ID:13789527
Update Time:2025-04-20
2-Furancarboxylic acid, 5-propyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 5-propyl-, methyl ester
- methyl 5-propylfuran-2-carboxylate
- methyl 5-propyl-2-furoate
- DTXSID70549491
- 5-propyl-furan-2-carboxylic acid methyl ester
- SCHEMBL11974036
- AKOS015905796
- 112616-69-0
-
- Inchi: 1S/C9H12O3/c1-3-4-7-5-6-8(12-7)9(10)11-2/h5-6H,3-4H2,1-2H3
- InChI Key: MMKDFJFLFBKBOZ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1CCC
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
2-Furancarboxylic acid, 5-propyl-, methyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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